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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808 Get Quote

This technical guide provides an in-depth overview of Diclazuril-d4, a deuterated analog of the

potent anticoccidial agent, Diclazuril. This document is intended for researchers, scientists, and

drug development professionals, offering comprehensive data, experimental methodologies,

and insights into its mechanism of action.

Core Compound Data
Diclazuril-d4 is a stable isotope-labeled version of Diclazuril, widely used as an internal

standard in pharmacokinetic and metabolic studies. The integration of deuterium atoms

provides a distinct mass spectrometric signature, enabling precise quantification.

Property Value

CAS Number 1632495-80-7

Molecular Formula C₁₇H₅D₄Cl₃N₄O₂

Molecular Weight 411.66 g/mol

Mechanism of Action
Diclazuril exerts its anticoccidial effect by disrupting the life cycle of protozoan parasites of the

genus Eimeria. While the precise molecular targets are still under investigation, current

research points towards a multi-faceted mechanism primarily centered on the parasite's cellular

metabolism and developmental processes.
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The primary mode of action involves the inhibition of mitochondrial function. Diclazuril treatment

has been shown to attenuate the mitochondrial transmembrane potential in Eimeria

merozoites. This disruption of the mitochondrial respiratory chain leads to a cascade of events

culminating in parasite death.[1][2]

Furthermore, Diclazuril has been observed to induce apoptosis, or programmed cell death, in

the second-generation merozoites of Eimeria tenella.[1][2] This suggests that beyond metabolic

disruption, Diclazuril activates intrinsic cellular pathways leading to the parasite's self-

destruction. The drug is effective against both the asexual and sexual stages of the parasite's

development, leading to a significant reduction in oocyst shedding and thereby controlling the

spread of infection.[3]
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Sample Preparation
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HPLC Analysis

Weigh 25g Feed Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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